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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the mechanical properties of rigid

polyurethane foam conforming to the ASTM F1839 standard. This foam is a critical tool in the

orthopedic and medical device fields, serving as a standardized testing medium that mimics the

properties of human cancellous bone.[1][2][3][4][5] Its consistent and reproducible

characteristics make it an ideal substrate for evaluating the performance of orthopedic devices

and instruments.

This guide offers a thorough compilation of quantitative mechanical data, detailed experimental

protocols for key characterization tests, and visual workflows to facilitate a deeper

understanding of the testing methodologies.

Core Mechanical Properties of ASTM F1839 Foam
The mechanical behavior of ASTM F1839 foam is categorized into several grades, each

corresponding to a specific density range. This allows researchers to select a foam grade that

most accurately represents the bone quality relevant to their study. The primary mechanical

properties stipulated by the standard are compressive strength and modulus, shear strength

and modulus, and screw pullout strength.

The following tables summarize the key mechanical properties for various grades of ASTM

F1839 foam. Data presented is a compilation from the ASTM F1839-08 standard and a leading

manufacturer's specifications.
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Table 1: Density and Compressive Properties of ASTM F1839 Foam

Grade Density (g/cc)
Compressive
Strength (MPa)

Compressive
Modulus (MPa)

5 0.08 0.6 16

8 0.13 1.5 38

10 0.16 2.2 58

12 0.19 3.2 81

15 0.24 4.9 123

17 0.27 6.2 155

20 0.32 8.4 210

25 0.40 13 317

30 0.48 18 445

35 0.56 24 592

40 0.64 31 759

50 0.80 48 1148

Data sourced from Sawbones, a commercial supplier of ASTM F1839 foam.

Table 2: Tensile and Shear Properties of ASTM F1839 Foam
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Grade
Tensile
Strength (MPa)

Tensile
Modulus (MPa)

Shear Strength
(MPa)

Shear Modulus
(MPa)

5 1.0 32 0.59 7.1

8 1.3 56 1.2 14

10 2.1 86 1.6 19

12 2.5 112 2.1 24

15 3.7 173 2.8 33

17 4.6 205 3.4 39

20 5.6 284 4.3 49

25 8.8 399 5.9 68

30 12 592 7.6 87

35 16 713 9.4 108

40 19 1000 11 130

50 27 1469 16 178

Data sourced from Sawbones, a commercial supplier of ASTM F1839 foam.

Table 3: ASTM F1839-08 Standard Requirements for Mechanical Properties
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Grade
Minimum Compressive
Strength (MPa)

Maximum Compressive
Strength (MPa)

5 0.4495 0.7800

10 1.745 2.820

12 2.485 3.970

15 3.820 6.050

20 6.630 10.45

25 10.15 16.00

30 14.30 22.70

35 19.15 30.55

40 24.60 39.55

50 37.35 61.05

These values represent the acceptable range for a foam to be classified under a specific grade

according to the ASTM F1839-08 standard.

Detailed Experimental Protocols
A comprehensive understanding of the mechanical properties of ASTM F1839 foam

necessitates a detailed knowledge of the experimental protocols used for their determination.

The following sections outline the methodologies for the key experiments cited in the standard.

Compressive Strength and Modulus Testing
The compressive properties of ASTM F1839 foam are determined in accordance with ASTM

D1621. This test method is designed to measure the compressive strength and modulus of

rigid cellular plastics.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specimen Preparation: At least five test specimens are required. The standard specimen is a

right prism or cylinder with a minimum cross-sectional area of 258 mm² (4 in²) and a

maximum of 23,225 mm² (36 in²). The height of the specimen should be between 25.4 mm (1

in) and its width or diameter. The surfaces of the specimen should be parallel and

perpendicular to the loading direction.

Conditioning: The specimens are conditioned at 23 ± 2°C (73.4 ± 3.6°F) and 50 ± 5% relative

humidity for a minimum of 24 hours before testing.

Test Procedure:

The specimen is placed between two parallel platens of a universal testing machine.

A compressive load is applied at a constant rate of crosshead movement. The speed of

testing is set to 2.5 ± 0.25 mm/min (0.1 ± 0.01 in/min) for each 25.4 mm (1 in) of specimen

thickness.

The load and deformation are recorded continuously until the specimen yields or fractures.

Data Analysis:

Compressive Strength: Calculated as the maximum compressive stress sustained by the

specimen during the test.

Compressive Modulus: Determined from the initial linear portion of the stress-strain curve.
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Figure 1: Workflow for Compressive Strength and Modulus Testing of ASTM F1839 Foam.

Shear Strength and Modulus Testing
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The shear properties of ASTM F1839 foam are determined using ASTM C273. This method is

intended for determining the shear strength and modulus of sandwich core materials, which is

applicable to rigid foams.

Methodology:

Specimen Preparation: The test specimen is a rectangular plate with a recommended length

of at least 12 times its thickness. The width should be at least twice the thickness. The

loading plates are bonded to the faces of the foam specimen.

Conditioning: Similar to compression testing, specimens are conditioned at 23 ± 2°C and 50

± 5% relative humidity for at least 24 hours.

Test Procedure:

The specimen assembly is mounted in a universal testing machine.

A shear load is applied to the specimen through the loading plates at a constant rate of

crosshead movement. The recommended speed is 0.5 mm/min (0.02 in/min).

The load and the relative displacement of the loading plates are recorded.

Data Analysis:

Shear Strength: Calculated as the maximum shear stress sustained by the specimen.

Shear Modulus: Determined from the slope of the initial linear portion of the shear stress-

strain curve.
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Figure 2: Workflow for Shear Strength and Modulus Testing of ASTM F1839 Foam.

Screw Pullout Strength Testing
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The screw pullout strength is a critical parameter for evaluating the fixation of orthopedic

screws. This test is performed in accordance with Annex A3 of ASTM F543.

Methodology:

Specimen Preparation: A block of ASTM F1839 foam of the desired grade is used. A pilot

hole may be drilled into the foam block, with the diameter and depth specified by the screw

manufacturer or the research protocol.

Screw Insertion: The orthopedic screw is inserted into the foam block. The insertion torque

and axial force can be recorded during this process. The insertion is typically performed at a

slow and constant rotational speed (e.g., 2 rpm).

Test Procedure:

The foam block with the inserted screw is secured in a fixture within a universal testing

machine.

An axial tensile load is applied to the head of the screw at a constant rate of displacement,

typically 5 mm/min.

The load is applied until the screw pulls out of the foam block.

Data Analysis:

Maximum Pullout Strength: The peak axial force recorded during the pullout test.
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Figure 3: Workflow for Screw Pullout Strength Testing in ASTM F1839 Foam.

Conclusion
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ASTM F1839 rigid polyurethane foam provides a reliable and consistent standard material for

the mechanical testing of orthopedic devices. Its well-defined mechanical properties, which can

be tailored by selecting from various grades, allow for the simulation of a range of human

cancellous bone qualities. A thorough understanding of the mechanical data and the

standardized testing protocols is essential for researchers, scientists, and drug development

professionals to ensure the accuracy and reproducibility of their findings. This guide serves as

a comprehensive resource to facilitate the effective use of ASTM F1839 foam in the

advancement of orthopedic and medical device technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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